![molecular formula C11H12N2O3 B1587207 1-(4-Nitrophenyl)piperidin-4-one CAS No. 23499-01-6](/img/structure/B1587207.png)
1-(4-Nitrophenyl)piperidin-4-one
Overview
Description
1-(4-Nitrophenyl)piperidin-4-one is a chemical compound with the molecular formula C11H12N2O3 and a molecular weight of 220.22458 . It belongs to the class of piperidinones .
Synthesis Analysis
The synthesis of 1-(4-Nitrophenyl)piperidin-4-one can be achieved starting from inexpensive 4-chloronitrobenzene and piperidine . An eight-step procedure has been developed for the intermediate . In this case, sodium chlorite is used twice to oxidize the piperidine cycle to the corresponding lactam under a CO2 atmosphere, resulting in the construction of two lactams .
Molecular Structure Analysis
The molecular structure of 1-(4-Nitrophenyl)piperidin-4-one can be represented by the SMILES string [O-]N+=CC=C1N(CC2)CCC2=O)=O . The InChI representation is 1S/C11H12N2O3/c14-11-5-7-12(8-6-11)9-1-3-10(4-2-9)13(15)16/h1-4H,5-8H2 .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1-(4-Nitrophenyl)piperidin-4-one include the condensation of 4-chloronitrobenzene with piperidine to afford 1-(4-nitrophenyl)piperidine . This is then oxidized by sodium chlorite under a CO2 atmosphere to achieve 1-(4-nitrophenyl)piperidin-2-one .
Physical And Chemical Properties Analysis
1-(4-Nitrophenyl)piperidin-4-one is a solid substance . Its empirical formula is C11H12N2O3 and it has a molecular weight of 220.22 .
Scientific Research Applications
Synthesis of Apixaban
1-(4-Nitrophenyl)piperidin-4-one: is a key intermediate in the synthesis of Apixaban , a potent anticoagulant drug . Apixaban inhibits blood coagulation factor Xa and is used to treat various thromboembolic disorders . The synthesis involves an eight-step procedure starting from 4-chloronitrobenzene and piperidine, where sodium chlorite is used to oxidize the piperidine ring to the corresponding lactam .
Anticancer Research
This compound has been reported to possess pharmacological activities, including potential anticancer properties . It serves as a versatile intermediate in the synthesis of various compounds that are evaluated for their efficacy against cancer cells.
Anti-HIV Activity
The piperidin-4-ones, including 1-(4-Nitrophenyl)piperidin-4-one , have been explored for their anti-HIV activities . Researchers synthesize and test derivatives of this compound to find new treatments for HIV.
Amine Oxidation Studies
In recent studies, 1-(4-Nitrophenyl)piperidin-4-one has been used to explore novel methods of amine oxidation . This research is crucial for developing more efficient synthetic routes in pharmaceutical chemistry.
Lactam Construction
The compound is utilized in the construction of lactams, which are vital components in many drugs . A novel process using sodium chlorite as an oxidant has been designed based on the oxidation properties of tertiary amines to lactams .
Chemical Education and Research
As a chemical sold by Sigma-Aldrich, 1-(4-Nitrophenyl)piperidin-4-one is used in educational settings and research laboratories to teach and study organic synthesis techniques . It’s a practical example to demonstrate the synthesis of complex molecules from simpler ones.
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a key intermediate in the synthesis of apixaban , a highly potent, selective, and efficacious inhibitor of blood coagulation factor Xa .
Mode of Action
Its role as a key intermediate in the synthesis of apixaban suggests that it contributes to the overall inhibitory effect of apixaban on blood coagulation factor xa .
Biochemical Pathways
As a key intermediate in the synthesis of apixaban, it is likely involved in the pathways related to blood coagulation, specifically the inhibition of factor xa .
Pharmacokinetics
As a key intermediate in the synthesis of apixaban, its properties may contribute to the overall pharmacokinetic profile of apixaban, which is known for its quick dissolution, linear pharmacokinetics, good bioavailability, and rapid onset and offset of action .
Result of Action
As a key intermediate in the synthesis of apixaban, it likely contributes to the overall therapeutic effects of apixaban, which include the reduction of stroke risk in nonvalvular atrial fibrillation, thromboprophylaxis after hip or knee replacement, treatment of deep vein thrombosis or pulmonary embolism, and prevention of recurrent deep vein thrombosis and pulmonary embolism .
Action Environment
As a key intermediate in the synthesis of apixaban, it is likely that its stability and efficacy are influenced by factors such as temperature, ph, and the presence of other reactants during the synthesis process .
properties
IUPAC Name |
1-(4-nitrophenyl)piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c14-11-5-7-12(8-6-11)9-1-3-10(4-2-9)13(15)16/h1-4H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRGRJUULGQHKOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397180 | |
Record name | 1-(4-nitrophenyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Nitrophenyl)piperidin-4-one | |
CAS RN |
23499-01-6 | |
Record name | 1-(4-nitrophenyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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